Cas no 1805178-01-1 (4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805178-01-1
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4873634
• Update Time: 2025-10-24

4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-7-5(4-14)3-6(1-2-13)15-8(7)9(11)12/h3,9H,1,4,14H2
• InChI Key： LRGGERVLQMRJIL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)N=C(CC#N)C=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetonitrile

Professional Introduction to 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805178-01-1)

4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by its CAS number CAS No. 1805178-01-1, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates several key functional groups, including an aminomethyl side chain, a chloro substituent, a difluoromethyl group, and an acetonitrile moiety at the 6-position of the pyridine ring. These features make it a valuable building block for the development of novel therapeutic agents.

The aminomethyl group provides a nucleophilic site for further functionalization, enabling the construction of more complex molecules through reactions such as nucleophilic substitution and coupling reactions. The presence of the chloro substituent enhances the reactivity of the pyridine ring, facilitating its participation in various synthetic transformations. Additionally, the difluoromethyl group is known to improve metabolic stability and binding affinity in drug candidates, making it a desirable feature in medicinal chemistry.

The acetonitrile group at the 6-position of the pyridine ring not only contributes to the overall solubility and stability of the compound but also serves as a handle for further derivatization. These combined features make 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetonitrile a promising candidate for use in the synthesis of pharmaceuticals targeting various diseases.

In recent years, there has been growing interest in the development of small-molecule inhibitors for kinases and other enzymes involved in cancer progression. The pyridine scaffold is particularly well-suited for this purpose due to its ability to mimic natural substrates and interact with biological targets effectively. Several studies have demonstrated the potential of derivatives of this compound in inhibiting tyrosine kinases, which are overexpressed in many cancer cell lines. For instance, modifications to the difluoromethyl group have been shown to enhance binding affinity to target proteins, leading to more potent inhibition.

The role of fluorine atoms in drug design cannot be overstated. The introduction of fluorine into organic molecules often leads to improved pharmacokinetic properties, including increased bioavailability and reduced metabolic clearance. The difluoromethyl group in particular has been extensively studied for its ability to enhance binding interactions with biological targets. This has led to its incorporation into numerous drug candidates that have advanced into clinical trials.

In addition to its applications in oncology, 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetonitrile has shown promise in other therapeutic areas. Researchers have explored its potential as a precursor for antiviral and anti-inflammatory agents. The unique combination of functional groups allows for diverse chemical modifications, enabling the synthesis of compounds with tailored biological activities.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Key steps include halogenation, nucleophilic substitution, and protection-deprotection strategies to introduce the desired functional groups at specific positions on the pyridine ring. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

The growing demand for high-quality intermediates in pharmaceutical research has led to increased interest in custom synthesis services capable of producing compounds like 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetonitrile. Contract research organizations (CROs) specializing in organic synthesis offer tailored solutions to meet the specific needs of academic institutions and pharmaceutical companies. These services ensure that researchers have access to pure and well-characterized intermediates essential for their studies.

The analytical characterization of this compound is crucial for ensuring its quality and suitability for further applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These analytical methods provide detailed information about the molecular structure and chemical environment of the compound.

The impact of computational chemistry on drug discovery cannot be ignored. Molecular modeling techniques have become indispensable tools for predicting the binding affinity and selectivity of potential drug candidates. By simulating interactions between molecules like 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetonitrile and biological targets, researchers can optimize their structures before undertaking costly experimental syntheses.

In conclusion, 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805178-01-1) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an excellent starting point for synthesizing bioactive molecules targeting various diseases. The growing body of research highlighting its applications underscores its importance as a valuable tool in drug discovery efforts.